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Compound of Interest

3'5"-Di-p-toluate Thymidine-
13C,15N2

cat. No.: B15560316

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopically labeled compound 3',5'-
Di-p-toluate Thymidine-13C,15N2, with a focus on its molecular weight determination. This
information is critical for researchers utilizing this compound in metabolic studies,

pharmacokinetic analyses, and as an internal standard in mass spectrometry-based
applications.

Core Data: Molecular Weight Determination

The molecular weight of 3',5'-Di-p-toluate Thymidine-13C,15N2 is derived from the molecular
weights of its constituent components: isotopically labeled thymidine and p-toluic acid. The
labeling of thymidine with one Carbon-13 and two Nitrogen-15 isotopes provides a distinct
mass signature for tracing and quantification.

Molecular Weight Summary
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Molecular Weight (

Component Chemical Formula g/mol ) Citation
Thymidine C10H14N20s 242.23 [11[2]13][4]
p-Toluic Acid CsHsO2 136.15 [51[6][71181[9]
Thymidine-13C 15Nz 13CCoH1415N205 245.21 [10]

3',5'-Di-p-toluate
Thymidine-13C,15N2

C26H26°N20713C 481.48

Synthesis and Structure

3',5'-Di-p-toluate Thymidine is synthesized through the esterification of the 3" and 5' hydroxyl
groups of thymidine with two molecules of p-toluic acid. This process involves the formation of
two ester bonds and the elimination of two water molecules. The isotopically labeled version of
this compound, 3',5'-Di-p-toluate Thymidine-13C,15N2, utilizes thymidine that has been
enriched with one Carbon-13 and two Nitrogen-15 atoms in its pyrimidine ring.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3',5'-Di-p-toluate
Thymidine-13C,15N2 is not readily available in public literature, a general approach can be
outlined based on standard organic synthesis methodologies for esterification.

General Synthesis Workflow

A potential synthetic route would involve the reaction of isotopically labeled Thymidine-13C,15N2
with an activated form of p-toluic acid, such as p-toluoyl chloride, in the presence of a suitable
base and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3',5'-Di-p-toluate Thymidine-
13C,15N2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560316#3-5-di-p-toluate-thymidine-13c-15n2-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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